Cas no 888438-54-8 (N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide
• CAS No: 888438-54-8
• MF: C₂₄H₁₉ClN₂O₅
• MW: 450.871065378189
• CID: 6450125
• Update Time: 2025-06-10

N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(3-chlorophenyl)-3-[[2-(3-methoxyphenoxy)acetyl]amino]-

• Inchi： 1S/C24H19ClN2O5/c1-30-17-8-5-9-18(13-17)31-14-21(28)27-22-19-10-2-3-11-20(19)32-23(22)24(29)26-16-7-4-6-15(25)12-16/h2-13H,14H2,1H3,(H,26,29)(H,27,28)
• InChI Key： PZQMMNXWOZVXJB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=CC(OC)=C2)=O)=C1C(NC1=CC=CC(Cl)=C1)=O

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 616.1±55.0 °C(Predicted)
• pka: 11.43±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide

N-(3-Chlorophenyl)-3-2-(3-Methoxyphenoxy)acetamido-1-Benzofuran-2-Carboxamide (CAS No. 888438-54-8): A Comprehensive Overview

N-(3-Chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 888438-54-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The molecular structure of N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide is composed of a benzofuran core, a chlorophenyl substituent, and a methoxyphenoxy acetamido group. These functional groups contribute to its pharmacological properties and biological activity. The benzofuran moiety, known for its stability and bioavailability, is a common scaffold in many natural products and synthetic drugs. The chlorophenyl substituent enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The methoxyphenoxy acetamido group, on the other hand, confers specific binding interactions with target proteins, enhancing the compound's selectivity and efficacy.

Recent studies have highlighted the anti-inflammatory properties of N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it has been shown to downregulate the expression of cyclooxygenase-2 (COX-2), a key enzyme involved in the synthesis of prostaglandins, which are mediators of inflammation. These findings suggest that N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide could be a valuable candidate for the development of novel anti-inflammatory drugs.

In the context of cancer research, N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide has exhibited potent anti-proliferative effects against various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial membrane potential. Furthermore, it has been observed to inhibit angiogenesis, a critical process for tumor growth and metastasis, by suppressing the expression of vascular endothelial growth factor (VEGF). These properties make N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide a promising lead compound for the development of anti-cancer therapies.

The pharmacokinetic profile of N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These characteristics are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency. Additionally, toxicity studies have shown that N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for preparing N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide involves several steps, including the formation of the benzofuran core through a condensation reaction between 1-benzofuranone and an appropriate amine derivative. Subsequent functionalization steps introduce the chlorophenyl and methoxyphenoxy acetamido groups to yield the final product. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

In conclusion, N-(3-chlorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 888438-54-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and anti-cancer effects. Ongoing studies continue to explore its therapeutic applications and optimize its pharmacological properties for clinical use.